Cas no 5422-04-8 (1,3-Dioxane,2-hexyl-4,4,6-trimethyl-)

• Product name: 1,3-Dioxane,2-hexyl-4,4,6-trimethyl-
• CAS No: 5422-04-8
• MF: C₁₃H₂₆O₂
• MW: 214.34434
• CID: 378868
• PubChem ID: 221687

1,3-Dioxane,2-hexyl-4,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-hexyl-4,4,6-trimethyl-
• 2-hexyl-4,4,6-trimethyl-1,3-dioxane
• DTXSID70278214
• NSC-6642
• 5422-04-8
• NSC6642

• Inchi： InChI=1S/C13H26O2/c1-5-6-7-8-9-12-14-11(2)10-13(3,4)15-12/h11-12H,5-10H2,1-4H3
• InChI Key： NRPHABFBCZCLLE-UHFFFAOYSA-N
• SMILES： CCCCCCC1OC(CC(O1)(C)C)C

Computed Properties

• Exact Mass: 214.19338
• Monoisotopic Mass: 214.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 4.2

Experimental Properties

• Density: 0.855
• Boiling Point: 236.6°C at 760 mmHg
• Flash Point: 90.2°C
• Refractive Index: 1.421
• PSA: 18.46